Cas no 25491-41-2 (2,4-Pentanedione, 3-acetyl-3-methyl-)

• Product Name: 2,4-Pentanedione, 3-acetyl-3-methyl-
• CAS No: 25491-41-2
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 1425751
• PubChem ID: 12131181
• Update Time: 2025-04-20

2,4-Pentanedione, 3-acetyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-acetyl-3-methyl-
• 3-acetyl-3-methylpentane-2,4-dione
• DTXSID70478191
• 25491-41-2
• SCHEMBL374099
• SFWVCXDETAFGMA-UHFFFAOYSA-N

• Inchi： 1S/C8H12O3/c1-5(9)8(4,6(2)10)7(3)11/h1-4H3
• InChI Key： SFWVCXDETAFGMA-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)(C(C)=O)C

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21